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Compound of Interest

Compound Name: AS057278

Cat. No.: B3022505 Get Quote

Introduction
AS057278 is a potent, cell-permeable, and selective inhibitor of D-amino acid oxidase (DAO or

DAAO).[1][2][3] The primary mechanism of action involves the inhibition of DAAO, the enzyme

responsible for the oxidative deamination of D-serine.[4][5] By inhibiting DAAO, AS057278
effectively increases the levels of D-serine, an endogenous co-agonist at the glycine site of N-

methyl-D-aspartate (NMDA) receptors. This modulation of the NMDA receptor pathway

suggests its potential utility in neuroscience research, particularly in studies related to

schizophrenia and other neurological disorders where NMDA receptor hypofunction is

implicated. In cell culture, AS057278 can be used to study the effects of D-serine modulation

on neuronal cells and to protect DAAO-overexpressing cells from oxidative stress-induced

death.

Quantitative Data Summary
The inhibitory activity of AS057278 has been characterized in various assays. The following

table summarizes key quantitative metrics for the compound.
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Parameter Value Conditions Source

IC₅₀ 0.91 µM (910 nM)

Against human D-

amino acid oxidase

(DAO)

ED₅₀ ≤3.95 µM

Protection of DAO-

overexpressing

cultures from D-Ser-

induced cell death

Molecular Weight 126.11 g/mol N/A

Solubility ≥50 mg/mL in DMSO Dimethyl Sulfoxide

Signaling Pathway Diagram
AS057278 acts by inhibiting the D-amino acid oxidase (DAAO) enzyme. This prevents the

degradation of D-serine, leading to its accumulation. D-serine then acts as a co-agonist at the

glycine-binding site of the NMDA receptor, enhancing its activation by glutamate.
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Mechanism of AS057278 Action
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Mechanism of AS057278 action on the D-serine and NMDA receptor pathway.

Experimental Protocols
Preparation of Stock Solutions
This protocol describes the preparation of a high-concentration stock solution of AS057278,

which can be stored for later use and diluted to final working concentrations.

Materials:

AS057278 powder (Molecular Weight: 126.11 g/mol )

Anhydrous or newly opened Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials
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Calibrated pipettes and sterile tips

Vortex mixer

Procedure:

Determine Required Mass: Calculate the mass of AS057278 powder needed to prepare a

stock solution of the desired concentration (e.g., 10 mM or 50 mM). The formula is: Mass

(mg) = Desired Concentration (mol/L) * Final Volume (L) * Molecular Weight ( g/mol ) * 1000

(mg/g)

Example for 1 mL of a 10 mM stock: Mass (mg) = 0.010 mol/L * 0.001 L * 126.11 g/mol *

1000 = 1.26 mg

Weighing: Carefully weigh the calculated amount of AS057278 powder in a sterile

microcentrifuge tube.

Dissolution: Add the appropriate volume of DMSO to the tube. AS057278 is highly soluble in

DMSO (≥ 50 mg/mL). For the example above, add 1 mL of DMSO to the 1.26 mg of powder.

Mixing: Vortex the solution thoroughly until the powder is completely dissolved. Gentle

warming or sonication can be used to aid dissolution if precipitation occurs.

Aliquoting and Storage:

Dispense the stock solution into smaller, single-use aliquots (e.g., 10-20 µL) in sterile

cryovials. This prevents repeated freeze-thaw cycles which can degrade the compound.

Store the aliquots at -20°C for short-term storage (up to 1 month) or -80°C for long-term

storage (up to 6 months).

Preparation of Working Solutions for Cell Culture
This protocol outlines the dilution of the stock solution to the final working concentration in cell

culture medium.

Materials:
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AS057278 stock solution (e.g., 10 mM in DMSO)

Pre-warmed, sterile complete cell culture medium appropriate for your cell line

Sterile tubes for dilution

Calibrated pipettes and sterile tips

Procedure:

Thaw Stock Solution: Remove one aliquot of the AS057278 stock solution from the freezer

and thaw it at room temperature.

Serial Dilution (Recommended): It is best practice to perform a serial dilution to achieve the

final working concentration. Direct dilution of a small volume of high-concentration stock into

a large volume of medium can lead to precipitation and inaccurate concentrations.

Intermediate Dilution: First, prepare an intermediate dilution by adding a small volume of

the stock solution to a larger volume of culture medium. For example, to make a 100 µM

intermediate solution from a 10 mM stock, dilute the stock 1:100 (e.g., 2 µL of stock into

198 µL of medium).

Final Dilution: Add the appropriate volume of the intermediate solution to your cell culture

plate wells to achieve the final desired concentration.

Final DMSO Concentration: Ensure that the final concentration of DMSO in the cell culture

medium is non-toxic to the cells, typically below 0.1% to 0.5%. Remember to include a

vehicle control (medium with the same final concentration of DMSO) in your experiments.

Application to Cells: Mix the final working solution gently by pipetting and immediately add it

to the cells. Ensure even distribution by gently rocking the culture plate.

Incubation: Incubate the cells for the desired experimental duration under standard culture

conditions (e.g., 37°C, 5% CO₂).

Experimental Workflow Diagram
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The following diagram illustrates the complete workflow from weighing the compound to

treating the cells.
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Workflow for preparing and using AS057278 solutions in cell culture experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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